Cas no 761440-08-8 (2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide)

• Product Name: 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide
• CAS No: 761440-08-8
• MF: C₁₂H₁₀Cl₂N₄O
• MW: 297.139999866486
• MDL: MFCD22581595
• CID: 1124070
• PubChem ID: 57974132
• Update Time: 2025-05-23

2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide
• 2-[(2,5-dichloro-4-pyrimidinyl)amino]-N-methylBenzamide
• 2-[(2,5-dichloropyrimidin-4-yl)amino]-N-methylbenzamide
• 2-(2,5-dichloro-pyrimidin-4-ylamino)-N-methyl benzamide
• CS-W000268
• SCHEMBL375355
• D77576
• 2-(2,5-dichloro-pyrimidin-4-ylamino)-N-methylbenzamide
• A1-09286
• 2-(2,5-dichloro-pyrimidin-4-yl-amino)-N-methyl-benzamide
• WS-02373
• SB59643
• 761440-08-8
• NRPNUOKRHRYIBP-UHFFFAOYSA-N
• 2-(2,5-dichloro-pyrimidin-4-ylamino)-N-methyl-benzamide
• MFCD22581595
• 2-((2,5-Dichloropyrimidin-4-yl)amino)-N-methylbenzamide
• DB-355367
• C12H10Cl2N4O

• MDL： MFCD22581595
• Inchi： 1S/C12H10Cl2N4O/c1-15-11(19)7-4-2-3-5-9(7)17-10-8(13)6-16-12(14)18-10/h2-6H,1H3,(H,15,19)(H,16,17,18)
• InChI Key： NRPNUOKRHRYIBP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1NC1C=CC=CC=1C(NC)=O)Cl

Computed Properties

• Exact Mass: 296.0231663g/mol
• Monoisotopic Mass: 296.0231663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide

Recent Advances in the Study of 2-(2,5-Dichloropyrimidin-4-ylamino)-N-methylbenzamide (CAS: 761440-08-8)

The compound 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide (CAS: 761440-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This small molecule, characterized by its dichloropyrimidine scaffold, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide exhibits potent inhibitory activity against the fibroblast growth factor receptor (FGFR) family, which is often dysregulated in various cancers. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for further development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in combination therapies. A collaborative study between academic and industry researchers, published in Cancer Research, reported synergistic effects when 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide was co-administered with immune checkpoint inhibitors. The combination therapy enhanced tumor regression and improved survival rates in murine models of melanoma and non-small cell lung cancer, suggesting a potential avenue for clinical translation.

Another area of active research involves the optimization of the compound's physicochemical and pharmacokinetic properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of analogs of 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide, with modifications aimed at improving solubility and metabolic stability. The study identified several derivatives with enhanced bioavailability and reduced hepatic clearance, which could facilitate oral administration in future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide. Issues such as off-target effects, potential toxicity, and resistance mechanisms need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique pharmacological profile and recent advancements in its development underscore its potential as a valuable tool in the fight against cancer and other kinase-driven diseases.

In conclusion, the ongoing research on 2-(2,5-dichloropyrimidin-4-ylamino)-N-methylbenzamide (CAS: 761440-08-8) highlights its significance as a kinase inhibitor with therapeutic potential. The latest studies have provided valuable insights into its mechanism of action, combination therapy potential, and structural optimization. As the field progresses, continued investigation into this compound and its derivatives will be essential to fully realize its clinical benefits.